Cas no 2309800-62-0 (1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl-3-propyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl-3-propyl-1,2,3,4-tetrahydroquinazoline-2,4-dione is a heterocyclic compound featuring a quinazoline-2,4-dione core modified with a cyclopropyl-substituted oxadiazole moiety. This structure imparts unique physicochemical properties, including enhanced stability and potential bioactivity. The cyclopropyl group may contribute to increased metabolic resistance, while the oxadiazole ring offers opportunities for selective interactions in medicinal or agrochemical applications. The propyl side chain provides moderate lipophilicity, balancing solubility and membrane permeability. This compound is of interest in pharmaceutical and chemical research due to its modular scaffold, which allows for further derivatization. Its well-defined synthetic pathway ensures reproducibility, making it a viable candidate for exploratory studies in drug discovery or material science.
1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl-3-propyl-1,2,3,4-tetrahydroquinazoline-2,4-dione structure
2309800-62-0 structure
Product Name:1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl-3-propyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
CAS No:2309800-62-0
MF:C17H18N4O3
MW:326.349823474884
CID:5326449
Update Time:2025-05-22

1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl-3-propyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)-3-propylquinazoline-2,4(1H,3H)-dione
    • 1-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-3-propylquinazoline-2,4-dione
    • 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl-3-propyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
    • Inchi: 1S/C17H18N4O3/c1-2-9-20-16(22)12-5-3-4-6-13(12)21(17(20)23)10-14-18-15(19-24-14)11-7-8-11/h3-6,11H,2,7-10H2,1H3
    • InChI Key: LGSGAQMVSBDETN-UHFFFAOYSA-N
    • SMILES: O1C(CN2C(N(C(C3C=CC=CC2=3)=O)CCC)=O)=NC(C2CC2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 510
  • XLogP3: 2
  • Topological Polar Surface Area: 79.5

1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl-3-propyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Pricemore >>

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Additional information on 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl-3-propyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

Compound CAS No 2309800-62-0: 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl-3-propyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

The compound with CAS No 2309800-62-0, known as 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl-3-propyl-1,2,3,4-tetrahydroquinazoline-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and promising applications in drug development and advanced materials synthesis.

At its core, this compound exhibits a complex molecular architecture that integrates a quinazoline ring system with a 1,2,4-oxadiazole moiety. The presence of these functional groups endows the molecule with exceptional chemical stability and bioavailability. Recent studies have highlighted the potential of this compound as a scaffold for designing novel therapeutic agents targeting various disease states.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The incorporation of the cyclopropyl group into the oxadiazole ring has been shown to enhance the molecule's pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

In terms of applications, this compound has demonstrated remarkable potential in the field of oncology. Preclinical studies have revealed its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its interaction with biological targets and its potential for further structural modifications to improve efficacy.

The development of this compound represents a significant milestone in the pursuit of innovative chemical entities with tailored functionalities. Its versatility across multiple application domains underscores the importance of continued research into its properties and potential uses.

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